Cas no 76991-23-6 (Glycine, N-hexyl-,ethyl ester)

• Product Name: Glycine, N-hexyl-,ethyl ester
• CAS No: 76991-23-6
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 567435
• PubChem ID: 338208
• Update Time: 2025-04-19

Glycine, N-hexyl-,ethyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine, N-hexyl-,ethyl ester
• ethyl 2-(hexylamino)acetate
• AC1L7ND5
• AC1Q2WFG
• AG-H-07519
• CTK5E3688
• N-hexyl glycine
• NSC359573
• SCHEMBL8865384
• 76991-23-6
• AKOS009048584
• DTXSID50320447
• NSC-359573

• Inchi： 1S/C10H21NO2/c1-3-5-6-7-8-11-9-10(12)13-4-2/h11H,3-9H2,1-2H3
• InChI Key： OGOFOTIZNUOLIK-UHFFFAOYSA-N
• SMILES： O(CC)C(CNCCCCCC)=O

Computed Properties

• Exact Mass: 187.15733
• Monoisotopic Mass: 187.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 0.909
• Boiling Point: 242.8°C at 760 mmHg
• Flash Point: 100.6°C
• Refractive Index: 1.435
• PSA: 38.33